Cas no 139-29-7 (Benzamide,4-nitro-N-(3-nitrophenyl)-)

• Product Name: Benzamide,4-nitro-N-(3-nitrophenyl)-
• CAS No: 139-29-7
• MF: C₁₃H₉N₃O₅
• MW: 287.227662801743
• CID: 182554
• PubChem ID: 67315
• Update Time: 2025-04-19

Benzamide,4-nitro-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-nitro-N-(3-nitrophenyl)-
• 3',4-dinitrobenzanilide
• 4-Nitro-N-(3-nitrophenyl)benzamide
• 139-29-7
• Oprea1_438111
• EINECS 205-357-8
• Oprea1_125661
• AKOS001483341
• SCHEMBL8710919
• 4-Nitro-N-(3-nitro-phenyl)-benzamide
• NS00024501
• Benzamide, 4-nitro-N-(3-nitrophenyl)-
• DTXSID8059685

• Inchi： 1S/C13H9N3O5/c17-13(9-4-6-11(7-5-9)15(18)19)14-10-2-1-3-12(8-10)16(20)21/h1-8H,(H,14,17)
• InChI Key： LZBOEAUDEFYCDQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.05427
• Monoisotopic Mass: 287.05422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.496
• Boiling Point: 399.5°Cat760mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.696
• PSA: 115.38